(1-Benzyl-4-(4-chlorophenyl)-3-methylpyrrolidin-3-YL)methanol

• CAS No.: 1363405-00-8
• Molecular Formula: C19H22ClNO
• Molecular Weight: 315.8 g/mol
• IUPAC Name: [1-benzyl-4-(4-chlorophenyl)-3-methylpyrrolidin-3-yl]methanol
• InChI: InChI=1S/C19H22ClNO/c1-19(14-22)13-21(11-15-5-3-2-4-6-15)12-18(19)16-7-9-17(20)10-8-16/h2-10,18,22H,11-14H2,1H3
• InChI Key: ISSWHZVIBCCHQF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC1C2=CC=C(C=C2)Cl)CC3=CC=CC=C3)CO

Description

(1-Benzyl-4-(4-chlorophenyl)-3-methylpyrrolidin-3-YL)methanol is a useful research compound. Its molecular formula is C19H22ClNO and its molecular weight is 315.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (3RS,4RS)-1-benzyl-4-(4-chloro-phenyl)-3-methyl-pyrrolidine-3-carboxylic acid ethyl ester (5.75 g, 16.7 mmol) in THF (200 mL) at 0° C., was added portion wise LiAlH4 (381 mg, 10.0 mmol) over 20 minutes. After one hour at this temperature, the reaction mixture was carefully quenched by addition of icy water and then of an aqueous solution of NaHCO3. The product was extracted with EtOAc several times, the combined organic phases were dried over NA2SO4 and purification by column chromatography (SiO2, EtOAc/H 1:4 to 1:1) yielded the title product (4.0 g, 76%) as a colorless viscous oil. ES-MS m/e: 316.2 (M+H+).